N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide
Description
N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide, also known as JNJ-193, is a small molecule drug that has shown promising results in scientific research. It belongs to the class of piperidine carboxamide compounds and has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
Scalable and Facile Synthetic Process
A scalable and facile synthetic process has been developed for compounds related to N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide, highlighting its importance in the pharmaceutical industry. For instance, a novel Rho kinase inhibitor, which is under investigation for the treatment of central nervous system disorders, has been synthesized from 4-aminopyridine through acylation, deprotection, and salt formation. This process affords high purity products that can be easily scaled up for production, underscoring the compound's utility in drug development (Wei et al., 2016).
Antidepressant and Nootropic Agents
Research into Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone, which are chemically related to N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide, has shown potential antidepressant and nootropic activities. These compounds were synthesized and investigated for their CNS activity, providing evidence of their utility as CNS active agents for therapeutic use (Thomas et al., 2016).
Antimicrobial Activity
Another study focused on the synthesis and antimicrobial activity of new pyridine derivatives, including compounds structurally related to N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide. These compounds exhibited variable and modest activity against investigated strains of bacteria and fungi, showcasing their potential in antimicrobial research (Patel et al., 2011).
Analgesic Activity
A study on the chemical modification of a closely related compound, N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide (BCTC), which is a TRPV1 antagonist, showed that structural modifications could lead to compounds with an improved pharmacological profile. These findings highlight the importance of structural analogs of N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide in developing new analgesics (Nie et al., 2020).
Glycine Transporter 1 Inhibitor
The identification and development of glycine transporter 1 (GlyT1) inhibitors are crucial for addressing various CNS disorders. A compound structurally related to N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide was identified as a potent and orally available GlyT1 inhibitor, emphasizing the compound's significance in CNS drug discovery (Yamamoto et al., 2016).
properties
IUPAC Name |
N-(2-chlorophenyl)-4-pyridin-4-yloxypiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2/c18-15-3-1-2-4-16(15)20-17(22)21-11-7-14(8-12-21)23-13-5-9-19-10-6-13/h1-6,9-10,14H,7-8,11-12H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXCUYKTUGHDPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=NC=C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-4-(pyridin-4-yloxy)piperidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione hydrochloride](/img/structure/B2683565.png)
![2-[2-(Azepan-1-yl)ethyl]-6-tert-butyl-2,3-dihydropyridazin-3-one](/img/structure/B2683573.png)
![(2,5-Dichlorothiophen-3-yl)(4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2683574.png)
![2-[4-Methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-3-oxopiperazin-2-yl]acetic acid](/img/structure/B2683576.png)
![(Z)-2-chloro-N-(3-(2-ethoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2683580.png)
